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Compound of Interest

2-Chloro-1-methyl-5-nitro-1H-
Compound Name:

imidazole
CAS No.: 86072-07-3
Cat. No.: B3057889

Get Quote
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The Chemical Abstracts Service (CAS), a division of the American Chemical Society, assigns a
unique numerical identifier, known as a CAS Registry Number, to every chemical substance
described in the open scientific literature. This system provides an unambiguous way to identify
a chemical, avoiding the confusion that can arise from the use of various chemical
nomenclatures. A valid CAS number is the cornerstone of chemical information retrieval,
allowing for the aggregation of data on properties, safety, and applications from a multitude of
sources.

Investigative Methodology for CAS Number 86072-
07-3

To fulfill the request for an in-depth technical guide, a multi-pronged search strategy was
initiated. This involved querying major chemical and scientific databases, including but not
limited to:

e SciFinder-n (Chemical Abstracts Service)
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e PubChem (National Center for Biotechnology Information)
o ChemSpider (Royal Society of Chemistry)
e Google Scholar

The search query was specifically targeted at "CAS number 86072-07-3" and variations thereof
to capture any potential data.

Findings and Analysis

The comprehensive search across all targeted databases yielded no results for a chemical
compound associated with CAS number 86072-07-3. This absence of data strongly suggests
one of the following possibilities:

» Typographical Error: The provided CAS number may contain a typographical error. CAS
numbers have a specific format (up to 10 digits, separated into three parts by hyphens), and
a single incorrect digit will result in a failed search.

» Proprietary or Internal Identifier: The number may be an internal compound identifier used by
a specific company or research institution that has not been disclosed to the public or
registered with CAS.

o Withdrawn or Obsolete Number: In rare instances, a CAS number may be withdrawn or
made obsolete. However, there is typically a record of such actions, which was not found in
this case.

e Novel, Undisclosed Substance: The number could refer to a very new substance that has not
yet been entered into the public databases.

The logical relationship of this investigation can be visualized as follows:

Caption: Investigative workflow for CAS number 86072-07-3.

Recommendations for Researchers

When encountering a CAS number that yields no information, the following steps are
recommended:
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 Verify the Source: Double-check the source of the CAS number for any potential
transcription errors.

o Check for Alternative Identifiers: If possible, search for the chemical by name, molecular
formula, or structure to find the correct CAS number.

» Contact the Original Source: If the CAS number was obtained from a publication, patent, or
supplier, contacting them directly may provide clarification.

Conclusion

While the aim was to provide a detailed technical guide on the chemical properties of CAS
number 86072-07-3, the foundational step of identifying the corresponding chemical substance
could not be completed. The absence of this compound in the public domain prevents any
further discussion of its physical and chemical properties, synthesis, applications, or safety. It is
recommended that the user verify the accuracy of the provided CAS number. Should a valid
CAS number be identified, a comprehensive technical guide can be developed.

References

As no specific chemical compound could be identified for CAS number 86072-07-3, there are
no scientific references to list regarding its properties. The information presented in this guide is
based on the standard practices of chemical information retrieval and the status of major
chemical databases as of the date of this report.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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